(2Z)-2-[(2,5-dimethoxyphenyl)sulfonylhydrazinylidene]-N-(3-fluorophenyl)chromene-3-carboxamide

• IUPAC Name: (2Z)-2-[(2,5-dimethoxyphenyl)sulfonylhydrazinylidene]-N-(3-fluorophenyl)chromene-3-carboxamide
• InChI: InChI=1S/C24H20FN3O6S/c1-32-18-10-11-21(33-2)22(14-18)35(30,31)28-27-24-19(12-15-6-3-4-9-20(15)34-24)23(29)26-17-8-5-7-16(25)13-17/h3-14,28H,1-2H3,(H,26,29)/b27-24-
• InChI Key: KDIUQJIOIGFJLF-PNHLSOANSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NN=C2C(=CC3=CC=CC=C3O2)C(=O)NC4=CC(=CC=C4)F
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)N/N=C\2/C(=CC3=CC=CC=C3O2)C(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C24H20FN3O6S
• Molecular Weight: 497.5 g/mol

Description

(2Z)-2-[(2,5-dimethoxyphenyl)sulfonylhydrazinylidene]-N-(3-fluorophenyl)chromene-3-carboxamide is a useful research compound. Its molecular formula is C24H20FN3O6S and its molecular weight is 497.5. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis and Characterization

• Aromatic Polyamides Preparation : Research into aromatic polyamides based on ether-sulfone-dicarboxylic acids reveals the preparation of polymers containing ether and sulfone links through direct polycondensation. These polymers, characterized by high inherent viscosities and solubility in polar solvents, show significant thermal stability and are potential materials for engineering applications due to their transparent, tough films (Hsiao & Huang, 1997).

• Fluorescent Molecular Probes : The synthesis of 2,5-Diphenyloxazoles with specific functional groups has been explored to develop new fluorescent solvatochromic dyes. These compounds exhibit strong solvent-dependent fluorescence, indicating their utility in creating sensitive fluorescent molecular probes for studying biological events and processes (Diwu et al., 1997).

Chemosensor Development

• Selective Chemosensors for Metal Ions : A study on a fluorescence chemosensor based on a coumarin fluorophore demonstrates the "on-off-on" fluorescence response toward Cu2+ and H2PO4−, showcasing a novel approach for the detection of these ions with high sensitivity and selectivity. This research highlights the potential of structurally similar compounds in environmental monitoring and analytical chemistry (Meng et al., 2018).

Catalysis and Material Science

• Catalytic Applications : The design of a triazine-thiophene based porous organic polymer demonstrates its efficacy as a heterogeneous base catalyst for the synthesis of chromene derivatives and as a solid acid catalyst for converting biomass-derived carbohydrates to valuable chemical intermediates. Such research underscores the importance of novel organic polymers in catalysis and sustainable chemistry (Das et al., 2019).